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Compound of Interest

Compound Name: Piperoxan

Cat. No.: B7795571

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Piperoxan, a research chemical requiring specialized handling due to its
potential health and environmental hazards. This guide is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices and regulatory
compliance.

Piperoxan hydrochloride is classified as harmful if swallowed and is very toxic to aquatic life
with long-lasting effects.[1] Therefore, it is imperative that Piperoxan and any materials
contaminated with it are disposed of as hazardous waste. Do not dispose of Piperoxan in the
regular trash or down the drain.[2][3] Adherence to the procedures outlined below is critical for
protecting personnel and the environment.

Summary of Piperoxan Hazards and Disposal
Information

The following table summarizes key quantitative and qualitative data regarding Piperoxan for
easy reference during handling and disposal.
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Property Value/iInformation Source
Chemical Name Piperoxan hydrochloride PubChem
CAS Number 135-87-5 [4]
Molecular Formula C14H20CINO2 [1]

Acute Oral Toxicity Harmful if swallowed (H302) [1114]

) Very toxic to aquatic life with
Agquatic Hazard _ [1]
long-lasting effects (H410)

Dispose of as hazardous
Disposal Method waste. Do not release to the [1]

environment.

Resource Conservation and
Regulatory Framework [1]
Recovery Act (RCRA)

] ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Step-by-Step Disposal Protocol for Piperoxan

This protocol details the necessary steps for the safe disposal of solid Piperoxan waste and
materials contaminated with Piperoxan.

1. Waste ldentification and Segregation:

« |dentify Waste: All unused or expired solid Piperoxan, as well as any materials grossly
contaminated with it (e.g., weighing papers, gloves, pipette tips), must be treated as
hazardous chemical waste.

o Segregate Waste: Do not mix Piperoxan waste with other types of waste.[4] Keep it
separate from liquid waste, biological waste, and other incompatible solid chemical wastes.
[4] Specifically, store Piperoxan waste away from strong acids, bases, and oxidizing agents.

[1]

2. Personal Protective Equipment (PPE):
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» Before handling Piperoxan waste, ensure you are wearing appropriate PPE, including:
o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
o Alab coat

3. Waste Container Selection and Labeling:

» Container Selection:

o Use a designated, leak-proof container with a secure screw-top lid for solid Piperoxan
waste. The container must be chemically compatible with Piperoxan. A high-density
polyethylene (HDPE) or glass container is suitable.

o Ensure the container is in good condition with no cracks or deterioration.[5]
e Labeling:

o As soon as you begin accumulating waste in the container, affix a "Hazardous Waste"
label.[3]

o The label must include:

The words "Hazardous Waste"

The full chemical name: "Piperoxan" (avoid abbreviations)

The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard")

The date you first added waste to the container

Your name, lab location (building and room number), and contact information[3]
4. Waste Accumulation and Storage:

o Location: Store the hazardous waste container in a designated Satellite Accumulation Area
(SAA) within your laboratory.[5][6] This area must be at or near the point of waste generation
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and under the control of laboratory personnel.[5]

Container Management:
o Keep the waste container securely closed at all times, except when adding waste.[6]
o Do not overfill the container. Leave at least 10% headspace to allow for expansion.

o Store the container in secondary containment (e.g., a chemical-resistant tray or bin) to
contain any potential leaks or spills.

. Arranging for Disposal:

Contact EHS: Once the waste container is nearly full or if you will no longer be generating
this waste stream, contact your institution's Environmental Health and Safety (EHS)
department to schedule a waste pickup.[6]

Follow Institutional Procedures: Adhere to your institution's specific procedures for
requesting a hazardous waste pickup. This may involve submitting an online form or calling
the EHS office.

Do Not Transport Waste: Do not transport hazardous waste across public areas or between
buildings yourself. This should only be done by trained EHS personnel.

. Disposal of Empty Piperoxan Containers:

Grossly Contaminated Containers: If the original Piperoxan container has a significant
amount of solid residue that cannot be easily removed, it should be disposed of as
hazardous waste.

Rinsed Containers: If the container can be thoroughly triple-rinsed, the first rinseate must be
collected and disposed of as liquid hazardous waste.[7] After triple rinsing and air-drying,
deface or remove the original label and dispose of the container according to your
institution's guidelines for clean lab glass or plastic.[1]

Experimental Workflow & Logical Relationships

The following diagrams illustrate the procedural workflow for the proper disposal of Piperoxan.
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Caption: Workflow for Piperoxan solid waste disposal.

Empty Piperoxan
Container

Significant Solid
Residue Remains?

Dispose of Container

as Hazardous Waste Triple Rinse Container

Collect First Rinseate

as Liquid Hazardous Waste

Deface Original Label

Dispose of Container

in Regular Lab Glass/
Plastic Waste

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7795571?utm_src=pdf-body-img
https://www.benchchem.com/product/b7795571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7795571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Decision tree for empty Piperoxan container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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